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Compound of Interest

Compound Name: 1-Bromo-4-iodobenzene-13C6

Cat. No.: B1144398

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling protocols for 1-
Bromo-4-iodobenzene-13Ces. While specific safety data for the *3C-labeled isotopologue is not
extensively available, the toxicological and chemical properties are considered to be essentially
identical to its non-labeled counterpart, 1-Bromo-4-iodobenzene. This document synthesizes
available data to ensure the safe use of this compound in research and development settings.

Chemical and Physical Properties

1-Bromo-4-iodobenzene-13Cs is a stable, isotopically labeled compound used primarily as a
tracer or an internal standard in quantitative analysis by NMR, GC-MS, or LC-MS.[1] Its
physical and chemical characteristics are crucial for understanding its behavior and for
implementing appropriate handling procedures.
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Property Value Source

Molecular Formula 13C6HaBrl [1]

Molecular Weight ~284.83 g/mol [1]
Light brown to beige crystalline

Appearance ] [2][3]
powder/solid

Melting Point 89-91 °C [4115]

Boiling Point 120-122 °C at 14 mmHg [6][5]

Solubility Insoluble in water [61[7]

- Stable under normal
Stability

conditions; light sensitive

Hazard Identification and Classification

Based on the data for 1-Bromo-4-iodobenzene, the 13Ce isotopologue is classified as a

hazardous substance.

Hazard Classification

GHS Category

Skin Corrosion/Irritation

Category 2

Serious Eye Damage/Eye Irritation

Category 2

Specific target organ toxicity — (single

exposure)

Category 3 (Respiratory system)

GHS Pictogram:

lwialt text

Signal Word:Warning[3][5][8][9]

Hazard Statements:

e H315: Causes skin irritation.[2][3][5][10]
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e H319: Causes serious eye irritation.[2][5][10]
e H335: May cause respiratory irritation.[2]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 1-Bromo-4-iodobenzene-13Ce.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8]

e Hand Protection: Wear suitable chemical-resistant gloves.[11]

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator or equivalent if dust is
generated. A dust mask type N95 (US) is recommended.[5]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[8]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[3][8]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[3](8]

Storage

« Store in a dry, cool, and well-ventilated place.[3][8]

Keep the container tightly closed.[3][8]

Protect from direct sunlight and light exposure.[3][8]

Store below +30°C.[6][7]

Incompatible Materials: Strong oxidizing agents.[3][8]
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Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling 1-Bromo-4-
lodobenzene-13Cs in a laboratory setting.
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Safe Handling Workflow for 1-Bromo-4-iodobenzene-13Cs
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'
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:
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l
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1-Bromo-4-iodobenzene-13Ce.
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First Aid Measures

In the event of exposure, follow these first aid protocols immediately.

Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.

[3](8]

Immediately wash the skin with plenty of soap
) and water while removing all contaminated
Skin Contact ) . o
clothing and shoes. Get medical attention if

irritation develops or persists.[3][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention.[3][8]

) Clean mouth with water. Do not induce vomiting.
Ingestion ] ] ) ]
Seek immediate medical attention.[3][8]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[8]

e Environmental Precautions: Do not let the product enter drains.[8]

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Avoid generating dust.[8]

Disposal Considerations

» Dispose of this material and its container at a hazardous or special waste collection point.[3]
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o Waste is classified as hazardous. Dispose of in accordance with local, state, and federal
regulations.[3]

Toxicological Information

While specific toxicological studies on 1-Bromo-4-iodobenzene-13Ce are not available, the data
for the non-labeled compound indicates the following:

¢ Acute Toxicity: The toxicological properties have not been fully investigated.[8][11]

e Carcinogenicity: This compound has not been listed as a carcinogen by NTP, IARC, ACGIH,
or CA Prop 65.[11]

o Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide,
carbon dioxide, hydrogen bromide, and hydrogen iodide.[11]

This guide is intended to provide comprehensive safety and handling information for 1-Bromo-
4-iodobenzene-13Ce based on the best available data for the parent compound. Always consult
the most recent Safety Data Sheet (SDS) from your supplier and adhere to all institutional and
regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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